2-(4-Methyl-4,5-dihydro-1H-imidazol-2-yl)-1H-benzo[d]imidazole

• CAS No.: 14483-93-3
• Molecular Formula: C11H12N4
• Molecular Weight: 200.245
• IUPAC Name: 2-(5-methyl-4,5-dihydro-1H-imidazol-2-yl)-1H-benzimidazole
• InChI: InChI=1S/C11H12N4/c1-7-6-12-10(13-7)11-14-8-4-2-3-5-9(8)15-11/h2-5,7H,6H2,1H3,(H,12,13)(H,14,15)
• InChI Key: DAUBEJSKIBKWCD-UHFFFAOYSA-N
• SMILES: CC1CN=C(N1)C2=NC3=CC=CC=C3N2
• Synonyms: Benzimidazole, 2-(4-methyl-2-imidazolin-2-yl)- (8CI)

Description

2-(4-Methyl-4,5-dihydro-1H-imidazol-2-yl)-1H-benzo[d]imidazole is a complex organic compound that belongs to the class of imidazole derivatives. Imidazole derivatives are known for their wide range of biological activities and applications in various fields such as medicine, agriculture, and industry.

Preparation Methods

The synthesis of 2-(4-Methyl-4,5-dihydro-1H-imidazol-2-yl)-1H-benzo[d]imidazole typically involves the condensation of appropriate precursors under controlled conditions. One common method involves the reaction of 4-methyl-4,5-dihydro-1H-imidazole with 1H-benzo[d]imidazole in the presence of a suitable catalyst. The reaction conditions, such as temperature, solvent, and reaction time, are optimized to achieve high yields and purity of the desired product .

Chemical Reactions Analysis

2-(4-Methyl-4,5-dihydro-1H-imidazol-2-yl)-1H-benzo[d]imidazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Scientific Research Applications

2-(4-Methyl-4,5-dihydro-1H-imidazol-2-yl)-1H-benzo[d]imidazole has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits biological activities such as antimicrobial and antifungal properties, making it useful in biological studies.

Medicine: It has potential therapeutic applications due to its ability to interact with biological targets, such as enzymes and receptors.

Industry: The compound is used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 2-(4-Methyl-4,5-dihydro-1H-imidazol-2-yl)-1H-benzo[d]imidazole involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The pathways involved in its mechanism of action include inhibition of enzyme activity, receptor binding, and modulation of signal transduction pathways .

Comparison with Similar Compounds

2-(4-Methyl-4,5-dihydro-1H-imidazol-2-yl)-1H-benzo[d]imidazole can be compared with other similar compounds, such as:

1H-Imidazole, 4-methyl-: This compound has a similar imidazole structure but lacks the benzo[d]imidazole moiety, resulting in different chemical and biological properties.

1H-Imidazole, 4,5-dihydro-2-methyl-: This compound is structurally similar but differs in the substitution pattern, leading to variations in reactivity and applications.

1H-Imidazole, 4,5-dihydro-2-(phenylmethyl)-: This compound has a phenylmethyl group instead of the benzo[d]imidazole moiety, affecting its chemical behavior and biological activity.

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical reactivity and biological properties compared to its analogs.